![molecular formula C18H29N3OS B7648732 1-Methyl-5-[(1-propan-2-ylpiperidin-4-yl)amino]-6-thiophen-2-ylpiperidin-2-one](/img/structure/B7648732.png)
1-Methyl-5-[(1-propan-2-ylpiperidin-4-yl)amino]-6-thiophen-2-ylpiperidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-5-[(1-propan-2-ylpiperidin-4-yl)amino]-6-thiophen-2-ylpiperidin-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as MPTP, has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.
Mechanism of Action
1-Methyl-5-[(1-propan-2-ylpiperidin-4-yl)amino]-6-thiophen-2-ylpiperidin-2-one exerts its effects through the conversion to MPP+, which is taken up by dopaminergic neurons in the brain via the dopamine transporter. Once inside the neuron, MPP+ interferes with mitochondrial function, leading to oxidative stress and eventually cell death. This selective toxicity to dopaminergic neurons makes this compound a valuable tool for studying the pathogenesis of Parkinson's disease.
Biochemical and Physiological Effects:
In addition to its effects on dopaminergic neurons, this compound has been found to have a range of other biochemical and physiological effects. These include alterations in neurotransmitter levels, changes in gene expression, and effects on mitochondrial function. These effects have been studied in a variety of cell types and animal models, and have led to a better understanding of the mechanisms underlying a range of neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Methyl-5-[(1-propan-2-ylpiperidin-4-yl)amino]-6-thiophen-2-ylpiperidin-2-one in lab experiments is its selectivity for dopaminergic neurons. This allows researchers to study the effects of specific interventions on these neurons, without affecting other cell types. However, the use of this compound also has several limitations. One major limitation is the fact that the neurotoxic effects of this compound are irreversible, meaning that once the damage has been done, it cannot be undone. Additionally, the use of this compound in animal models raises ethical concerns, as it involves the intentional induction of a debilitating neurological disorder.
Future Directions
Despite these limitations, 1-Methyl-5-[(1-propan-2-ylpiperidin-4-yl)amino]-6-thiophen-2-ylpiperidin-2-one is likely to continue to be an important tool for scientific research in the future. One area of interest is the development of new animal models of Parkinson's disease that more closely mimic the human disease. Additionally, researchers are exploring the potential use of this compound in the development of new treatments for Parkinson's disease and other neurological disorders. As our understanding of the mechanisms underlying these disorders continues to grow, this compound is likely to play an important role in advancing our knowledge and developing new therapies.
Synthesis Methods
The synthesis of 1-Methyl-5-[(1-propan-2-ylpiperidin-4-yl)amino]-6-thiophen-2-ylpiperidin-2-one is a complex process that involves several steps. One commonly used method involves the reaction of 1-methyl-4-piperidone with 2-(2-thienyl)ethylamine in the presence of a reducing agent such as sodium borohydride. This reaction produces this compound as a crystalline powder, which can then be purified and used in further experiments.
Scientific Research Applications
1-Methyl-5-[(1-propan-2-ylpiperidin-4-yl)amino]-6-thiophen-2-ylpiperidin-2-one has been used extensively in scientific research, particularly in the field of neuroscience. One of the most notable applications of this compound is its use in animal models of Parkinson's disease. This compound is converted into a neurotoxin called MPP+, which selectively destroys dopaminergic neurons in the brain, leading to symptoms similar to those seen in Parkinson's disease. This model has been used to study the underlying mechanisms of the disease and to test potential treatments.
properties
IUPAC Name |
1-methyl-5-[(1-propan-2-ylpiperidin-4-yl)amino]-6-thiophen-2-ylpiperidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N3OS/c1-13(2)21-10-8-14(9-11-21)19-15-6-7-17(22)20(3)18(15)16-5-4-12-23-16/h4-5,12-15,18-19H,6-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKDGXXAFGLHXLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)NC2CCC(=O)N(C2C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.